Cas no 90712-79-1 (3-Thiomorpholinone, 6-methyl-4-phenyl-)

• Product Name: 3-Thiomorpholinone, 6-methyl-4-phenyl-
• CAS No: 90712-79-1
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• CID: 788467
• PubChem ID: 2952867
• Update Time: 2025-04-19

3-Thiomorpholinone, 6-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 6-methyl-4-phenyl-
• 6-methyl-4-phenylthiomorpholin-3-one
• MLS000064195
• 90712-79-1
• HMS2376M05
• HMS1593A03
• SR-01000273986-1
• DTXSID20387966
• CHEMBL1452486
• SR-01000273986
• SMR000076160
• 6-methyl-4-phenyl-3-thiomorpholinone

• Inchi： 1S/C11H13NOS/c1-9-7-12(11(13)8-14-9)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： UYZQGWBTKHNUCL-UHFFFAOYSA-N
• SMILES： S1CC(N(C2C=CC=CC=2)CC1C)=O

Computed Properties

• Exact Mass: 207.07178521g/mol
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.6Ų